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Compound of Interest

Compound Name: Methyl 2-oxooctadecanoate

CAS No.: 2380-18-9

Cat. No.: B13804065

Get Quote

Introduction
Methyl 2-oxooctadecanoate is a long-chain alpha-keto ester, a class of molecules gaining

significant interest for their versatile applications in organic synthesis and potential roles as

bioactive compounds.[1][2] Possessing a molecular formula of C19H36O3, this compound

features a linear 18-carbon backbone derived from stearic acid, with a ketone at the alpha (C2)

position and a methyl ester at the C1 position.[3] This unique arrangement of functional groups

—a ketone directly adjacent to an ester—confers a distinct reactivity profile, making it a

valuable intermediate for synthesizing complex molecules like α-hydroxy acids and α-amino

acids.[4] This guide serves as a comprehensive technical resource for researchers, scientists,

and drug development professionals, providing in-depth information on its structure, synthesis,

reactivity, and potential applications.
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Methyl 2-oxooctadecanoate is characterized by a long aliphatic chain, which imparts

significant lipophilicity, and a highly reactive α-keto ester head group. The molecule consists of

a hexadecyl chain attached to a glyoxylate functional group.

Below is a diagram illustrating the molecular structure, highlighting its key functional

components.
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Caption: Generalized workflow for keto-ester synthesis.

Detailed Synthesis Protocol (Exemplary)
This protocol is adapted from a high-yield synthesis of a related long-chain β-keto ester and

provides a robust framework. [5][6] Materials:

Monomethyl monopotassium malonate
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Triethylamine (Et₃N), dry

Magnesium chloride (MgCl₂), anhydrous

Acetonitrile (MeCN), anhydrous

Stearoyl chloride (for 2-oxo derivative) or Palmitoyl chloride (for 3-oxo derivative) [5]*

Toluene

Hydrochloric acid (HCl), 13% aqueous solution

Inert gas supply (Argon or Nitrogen)

Procedure:

Enolate Formation: In a flask under an inert atmosphere, suspend monomethyl

monopotassium malonate (1.2 equiv.) in anhydrous acetonitrile. [6]2. Cool the mixture to 10-

15°C. To this, add dry triethylamine (1.2 equiv.) followed by anhydrous magnesium chloride

(1.2 equiv.). [5]3. Allow the mixture to stir at 20-25°C for approximately 2.5 hours to form a

thick slurry. [6]4. Acylation: Cool the slurry to 0°C. Add the corresponding acid chloride (e.g.,

stearoyl chloride, 1.0 equiv.) dropwise over 25-30 minutes, maintaining the low temperature.

[6]5. After the addition, allow the reaction mixture to warm to room temperature and stir

overnight. [6]6. Workup: Concentrate the reaction mixture under reduced pressure to remove

acetonitrile. [5]7. Suspend the residue in toluene and add 13% aqueous HCl, ensuring the

temperature remains below 25°C. [6]8. Separate the aqueous layer. Wash the organic layer

with aqueous HCl and then with water. [5]9. Dry the organic phase over anhydrous sodium

sulfate, filter, and concentrate in vacuo to yield the crude product. [7]10. Purification: The

crude methyl 2-oxooctadecanoate can be purified by vacuum distillation or recrystallization

from a suitable solvent. Purity should be confirmed by analytical techniques such as GC-MS

or NMR.

Chemical Reactivity and Potential Applications
Reactivity at the α-Keto Ester Moiety
The dual carbonyl system of methyl 2-oxooctadecanoate is a hub of chemical reactivity,

making it a valuable synthetic intermediate. [2][4]
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Nucleophilic Addition: The electrophilic α-keto carbon readily undergoes addition reactions

with various nucleophiles. For example, enantioselective Henry reactions with nitromethane

can be catalyzed by copper complexes to produce optically active β-nitro-α-hydroxy esters,

which are precursors to valuable amino-hydroxy esters. [8]* Reductions: The ketone can be

selectively reduced to a secondary alcohol using mild reducing agents like sodium

borohydride, yielding methyl 2-hydroxyoctadecanoate.

Precursor to Heterocycles: α-keto esters are well-established precursors for the synthesis of

a wide variety of heterocyclic compounds, which are prevalent scaffolds in medicinal

chemistry. [4]
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Caption: Key reactivity pathways of methyl 2-oxooctadecanoate.

Applications in Drug Development and Research
While specific biological roles for long-chain α-keto fatty acids are still an emerging area of

research, the broader class of α-keto acids are known to be critical metabolic intermediates.

[9]For instance, shorter-chain α-keto acids like α-ketoglutarate are central to the TCA cycle and

amino acid metabolism. [9][10]
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Chemical Probes: The long lipid chain of methyl 2-oxooctadecanoate makes it an

interesting tool for studying lipid metabolism and membrane interactions. The reactive keto-

ester headgroup can be used to covalently label proteins or other biomolecules.

Antibacterial Agents: The structural similarity of keto esters to bacterial quorum sensing

molecules, such as N-acyl-homoserine lactones (AHLs), has prompted research into their

potential as antibacterial agents. [11]By mimicking these signaling molecules, synthetic keto

esters could potentially disrupt bacterial communication and virulence. [11]* Precursors for

Bioactive Molecules: As a versatile building block, it can be used in the total synthesis of

natural products and their analogs for biological evaluation. [2]

Safety, Handling, and Storage
Safety: Methyl 2-oxooctadecanoate is classified as a combustible solid. Standard personal

protective equipment (PPE), including safety glasses and chemical-resistant gloves, should

be worn during handling. Work should be conducted in a well-ventilated fume hood.

Storage: The compound should be stored in a tightly sealed container in a cool, dry place.

For long-term stability, particularly for high-purity samples, storage in a freezer is

recommended. [12]* Handling: Avoid inhalation of dust and contact with skin and eyes. In

case of contact, rinse thoroughly with water.

Conclusion
Methyl 2-oxooctadecanoate is a multifaceted long-chain α-keto ester with significant potential

in synthetic chemistry and as a tool for biological research. Its defined structure, characterized

by a lipophilic carbon chain and a highly reactive electrophilic headgroup, provides a platform

for a wide array of chemical transformations. The synthetic protocols are well-established,

allowing for its accessible preparation in a laboratory setting. As research into the biological

roles of complex lipids and the development of novel antibacterial strategies continues,

molecules like methyl 2-oxooctadecanoate are poised to become increasingly valuable

assets for scientists and drug development professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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